Cas no 98436-83-0 (6-Cyano-2-pyridine Carboxylic Acid Methyl Ester)

• Product Name: 6-Cyano-2-pyridine Carboxylic Acid Methyl Ester
• CAS No: 98436-83-0
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD07367924
• CID: 837901
• PubChem ID: 29921661
• Update Time: 2025-06-10

6-Cyano-2-pyridine Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyanopicolinate
• 6-CYANO-2-PYRIDINE CARBOXYLIC ACID METHYL ESTER
• methyl 6-cyanopyridine-2-carboxylate
• 6-CYANO-2-PYRIDINE-CARBOXYLIC ACID METHYL ESTER
• 6-cyano-pyridine-2-carboxylic acid methyl ester
• 6-Cyan-pyridin-2-carbonsaeure-methylester
• AmbkkkkK787
• VP14852
• AB31417
• SY023749
• AB0027931
• W9843
• ST24031168
• DS-13165
• FT-0693572
• J-518669
• DTXSID50652154
• Z1198172059
• 6-CYANO-2-PYRIDINECARBOXYLICACIDMETHYLESTER
• AMY14026
• 98436-83-0
• EN300-125655
• CS-W006581
• MFCD07367924
• A858550
• SCHEMBL18254547
• AKOS006286291
• O11969
• AC-14271
• DB-080519
• 6-Cyano-2-pyridine Carboxylic Acid Methyl Ester

• MDL： MFCD07367924
• Inchi： 1S/C8H6N2O2/c1-12-8(11)7-4-2-3-6(5-9)10-7/h2-4H,1H3
• InChI Key： RWTWEJPTYZWMEY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C#N)N=1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 320.3℃ at 760 mmHg
• Flash Point: 121.3±9.8 °C
• Refractive Index: 1.535
• PSA: 62.98000
• LogP: 0.73988
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Cyano-2-pyridine Carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Cyano-2-pyridine Carboxylic Acid Methyl Ester

6-Cyano-2-pyridine Carboxylic Acid Methyl Ester (CAS No. 98436-83-0): A Comprehensive Overview

6-Cyano-2-pyridine Carboxylic Acid Methyl Ester (CAS No. 98436-83-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 6-cyanonicotinate, has garnered attention due to its unique chemical structure and potential biological activities. This article provides a detailed overview of the compound, including its synthesis, properties, and recent advancements in its use in drug discovery and development.

Synthesis and Chemical Properties

The synthesis of 6-Cyano-2-pyridine Carboxylic Acid Methyl Ester typically involves the reaction of 6-cyanonicotinic acid with methanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid. The resulting ester is a colorless liquid with a molecular weight of 175.15 g/mol. It is soluble in common organic solvents like ethanol, acetone, and dichloromethane but has limited solubility in water.

The chemical structure of Methyl 6-cyanonicotinate features a pyridine ring with a cyano group at the 6-position and a methyl ester group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive building block for the synthesis of more complex organic compounds.

Biological Activities and Applications

Recent studies have highlighted the potential biological activities of 6-Cyano-2-pyridine Carboxylic Acid Methyl Ester. One notable application is its use as an intermediate in the synthesis of novel pharmaceutical agents. For instance, researchers have explored its role in the development of inhibitors for various enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 6-cyanonicotinate exhibited potent inhibitory activity against human carbonic anhydrase II (hCA II), an enzyme implicated in conditions such as glaucoma and epilepsy. The high selectivity and potency of these derivatives make them promising candidates for further drug development.

In addition to enzyme inhibition, 6-Cyano-2-pyridine Carboxylic Acid Methyl Ester has shown potential as a scaffold for designing compounds with anti-inflammatory properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of this compound effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines.

Safety and Handling

While Methyl 6-cyanonicotinate is not classified as a hazardous material, it is important to handle it with care due to its reactivity with strong acids and bases. Proper personal protective equipment (PPE) should be used when handling this compound, including gloves, goggles, and a lab coat. It is also recommended to work under a fume hood to minimize exposure to vapors.

Current Research Trends

The ongoing research on 6-Cyano-2-pyridine Carboxylic Acid Methyl Ester reflects its growing importance in medicinal chemistry. Scientists are exploring new synthetic routes to improve yield and purity, as well as developing novel derivatives with enhanced biological activities. For example, a study published in Organic & Biomolecular Chemistry described a novel one-pot synthesis method that significantly reduced reaction time and increased product yield.

In another study, researchers at the University of California, San Francisco, investigated the use of Methyl 6-cyanonicotinate as a precursor for the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). These receptors are key targets for many therapeutic drugs, and the ability to design selective ligands could lead to more effective treatments for various diseases.

Conclusion

6-Cyano-2-pyridine Carboxylic Acid Methyl Ester (CAS No. 98436-83-0) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new synthetic methods and biological applications, further solidifying its importance in the field.